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Compound of Interest

Compound Name: Cholesterol stearate-d6

Cat. No.: B12410232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Cholesterol
Stearate-d6. The information is compiled from available Safety Data Sheets (SDS) for the
structurally analogous non-deuterated compound, cholesteryl stearate, as specific toxicological
studies on the deuterated form are not publicly available. Deuteration is not expected to alter
the fundamental toxicological properties of the molecule. This guide includes physical and
chemical properties, handling and storage recommendations, and relevant experimental
protocols for safety assessment.

Compound Identification and Properties

Cholesterol stearate-d6 is a deuterated form of cholesterol stearate, a cholesterol ester. It is
primarily used as an internal standard in mass spectrometry-based lipidomics research.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of cholesterol
stearate-d6 and its non-deuterated counterpart, cholesteryl stearate.

Table 1: Properties of Cholesterol Stearate-d6
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Property Value Reference

) Cholest-5-en-2,2,3,4,4,6-d6-3-
Chemical Name [1]
ol, 3-octadecanoate, (3p)-

CAS Number 2692624-28-3 [1]
Molecular Formula CasH74D602 [1]
Molecular Weight 659.15 g/mol [1]
Physical State Solid [1]
Appearance White to off-white solid [2]
Purity >96% [1]
Storage -20°C to -80°C [2]

Table 2: Properties of Cholesteryl Stearate (Non-deuterated)

Property Value Reference
CAS Number 35602-69-8 [3]
Molecular Formula CasHsoO2 [415]
Molecular Weight 653.12 g/mol [6]

Melting Point 79-83 °C [3][6]
Solubility Insoluble in water. Soluble in 7]

chloroform.
Appearance White powder [31[7]

Hazard Identification and Safety Precautions

Based on the Safety Data Sheets for the non-deuterated cholesteryl stearate, the compound is
not classified as hazardous according to OSHA 29 CFR 1910.1200 and Regulation (EC) No
1272/2008.[3][8][9][10] No specific hazards have been identified.
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Handling and Personal Protective Equipment (PPE)

Prudent laboratory practices should be followed when handling Cholesterol Stearate-d6.

Engineering Controls: Use in a well-ventilated area.[11]

Eye/Face Protection: Wear safety glasses with side-shields.[3][11]

Skin Protection: Wear protective gloves and a lab coat.[3][11]

Respiratory Protection: Not required under normal use conditions.[3]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
[11]

Storage

Store in a tightly closed container in a dry and well-ventilated place.[11] Recommended storage
temperature is in a freezer at -20°C.[2]

First-Aid Measures

« Inhalation: Move to fresh air.

o Skin Contact: Wash off with soap and plenty of water.[3]
o Eye Contact: Rinse thoroughly with plenty of water.[3]

¢ Ingestion: Rinse mouth with water.[3]

Experimental Protocols for Safety Assessment

For a comprehensive safety assessment of new or uncharacterized compounds like
Cholesterol Stearate-d6, a series of standardized in vitro and in vivo tests are recommended.
The following are examples of relevant OECD (Organisation for Economic Co-operation and
Development) guidelines.

In Vitro Cytotoxicity Assay (Based on MTT Assay)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12410232?utm_src=pdf-body
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/testing-of-chemicals.html
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.benchchem.com/product/b12410232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

This protocol is a general method to assess the potential of a substance to cause cell death.

Preparation

Prepare Cell Culture

(e.g., Fibroblasts, Keratinocytes)

Prepare Test Compound dilutions

in appropriate solvent

.

?OSUI‘G

Seed cells in 96-well plate

Incubate for 24-72 hours

Treat cells with Cholesterol Stearate-d6
and controls (vehicle, positive control)

J

-

Assay
\

Y

Incubate for 2-4 hours
(Formazan crystal formation)

Y

Add solubilization solution
(e.g., DMSO, SDS)

~

[Add MTT reagent to each well ]

Data A‘;lalysis

Measure absorbance at ~570 nm

using a plate reader

Calculate % cell viability
relative to vehicle control

Determine IC50 value
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Caption: Workflow for an in vitro cytotoxicity MTT assay.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This test assesses the potential of a substance to cause skin irritation.
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Preparation

Prepare Reconstructed Human
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Prepare test substance

é Exposure )

Topically apply Cholesterol Stearate-d6
and controls (negative, positive)
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Measure absorbance
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based on viability threshold
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Caption: Workflow for the OECD 439 skin irritation test.
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Acute Eye Irritation/Corrosion (OECD 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Preparation

Select healthy, mature rabbits Prepare test substance

Dosjing

Instill a single dose into the
conjunctival sac of one eye

Observation

Examine and score ocular lesions at
1, 24, 48, and 72 hours

l

Observe for up to 21 days
to assess reversibility

Use the other eye as a control

Data Analysis

Evaluate scores for cornea, iris,
and conjunctiva

Classify based on severity and
reversibility of effects
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Caption: Workflow for the OECD 405 eye irritation test.

Biological Role of Cholesterol Esters

Cholesterol esters are a storage and transport form of cholesterol. They are central to lipid
metabolism and are involved in various cellular processes.

Cholesterol Ester Metabolism Pathway

The diagram below illustrates the key steps in the synthesis and hydrolysis of cholesterol
esters.

Esterification (Synthesis) or
Hydrolysis

Fatty Acyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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